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Compound of Interest

Compound Name: Asaraldehyde (Standard)

Cat. No.: B486007 Get Quote

Essential Safety and Handling Guide for
Asaraldehyde
Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Asaraldehyde (also known as Asaronaldehyde or 2,4,5-Trimethoxybenzaldehyde). The

following procedures are based on available safety data and established best practices for

handling solid chemical compounds with irritant properties.

Quantitative Data Summary
While specific occupational exposure limits for Asaraldehyde have not been established, the

following data provides a summary of its physical and chemical properties.
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Property Value Source

Chemical Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.20 g/mol [1]

Physical State Solid, Beige Powder [2]

Melting Point 111 - 115 °C (231.8 - 239 °F)

Boiling Point 140 °C (284 °F) at 4 mmHg

Hazard Classifications

Acute Toxicity, Oral (Category

4); Skin Irritation; Eye Irritation;

May cause respiratory

irritation.

Operational Plan for Handling Asaraldehyde
Adherence to a strict operational plan is necessary to minimize exposure and ensure safe

handling.

Engineering Controls
Handle Asaraldehyde in a well-ventilated area. A certified chemical fume hood is the

preferred engineering control to minimize inhalation of dust particles.

Ensure that eyewash stations and safety showers are readily accessible and have been

recently tested.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to ensure safety when handling Asaraldehyde.
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Body Part Recommended Protection Specification

Eyes/Face
Safety glasses with side-

shields or goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use and

change them frequently,

especially if contact is

suspected.

Protective clothing.

A lab coat should be worn to

prevent skin contact. Ensure it

is fully buttoned.

Respiratory

Not generally required for

small quantities in a well-

ventilated area.

If dusts are generated or

ventilation is inadequate, a

NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is recommended.

Weighing and Dispensing
To minimize the generation of airborne dust, handle the solid material carefully.

Use a spatula or other appropriate tool for transferring the powder.

If possible, weigh the compound directly into the receiving vessel to reduce the number of

transfer steps.

Solution Preparation
When dissolving Asaraldehyde, add the solid slowly to the solvent to avoid splashing.

Be aware of any potential exothermic reactions, although none are specifically noted for

standard laboratory solvents.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b486007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling Procedures
Thoroughly wash hands and any exposed skin with soap and water after handling the

compound.

Decontaminate the work area, including the balance and any potentially contaminated

equipment, after use.

Disposal Plan for Asaraldehyde
Proper disposal of Asaraldehyde and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Chemical
Dispose of unused Asaraldehyde as hazardous waste.

Do not dispose of the chemical down the drain or in the regular trash.

Ensure the waste container is clearly labeled as "Hazardous Waste" and includes the full

chemical name: "Asaraldehyde (2,4,5-Trimethoxybenzaldehyde)".

Contaminated Materials
Collect any materials contaminated with Asaraldehyde, such as used gloves, weigh boats, or

paper towels, in a designated and sealed container.

Dispose of this container as hazardous solid waste.

Empty Containers
Thoroughly rinse empty containers with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate and dispose of it as hazardous liquid waste.

After triple rinsing, the container can typically be disposed of as non-hazardous waste, but

be sure to deface the original label. Always follow your institution's specific guidelines for

container disposal.
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Experimental Workflow and Safety Procedures
The following diagrams illustrate the key workflows for safely handling and disposing of

Asaraldehyde.
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Caption: Workflow for handling Asaraldehyde.
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Caption: Decision logic for Asaraldehyde waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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